Meticrane

• CAS No.: 1084-65-7
• Product Name: Meticrane
• Molecular Formula: C10H13NO4S2
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 6-methyl-1,1-dioxo-3,4-dihydro-2H-thiochromene-7-sulfonamide
• Standard InChI: InChI=1S/C10H13NO4S2/c1-7-5-8-3-2-4-16(12,13)10(8)6-9(7)17(11,14)15/h5-6H,2-4H2,1H3,(H2,11,14,15)
• Standard InChIKey: FNQQBFNIYODEMB-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1S(=O)(=O)N)S(=O)(=O)CCC2
• Canonical SMILES: CC1=CC2=C(C=C1S(=O)(=O)N)S(=O)(=O)CCC2
• Appearance: Solid powder
• Melting Point: 236.5 °C
• Description: Meticrane is a sulphonamide-derivative with thiazide-like diuretic activity. Meticrane acts in a similar manner as the thiazide diuretics.; Meticrane is a thiochromane.; Meticrane is a diuretic medication. It has been marketed in Japan under the trade name Arresten and is used to lower blood pressure.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Meticrane
• Reference: 1: Boissier JR, Hirtz J, Dumont C, Gérardin A. [Resorption, distribution, excretion and metabolism in rat of a new diuretic: meticrane]. Ann Pharm Fr. 1970 Jul-Aug;28(7):497-509. French. PubMed PMID: 5485056.; 2: Linquette M, Decoulx M. [Clinical trial of a new diuretic: meticrane]. Lille Med. 1968 Jan;13(1):Suppl:13-6. French. PubMed PMID: 5745602.
• PubChem Compound: 4165
• Last Modified: Nov 11 2021